![molecular formula C18H26N2O3 B267030 N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea](/img/structure/B267030.png)
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea, also known as THF-CU, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. THF-CU is a urea derivative that has been synthesized through various methods.
Mechanism of Action
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea exerts its effects through various mechanisms. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a role in inflammation and cancer. This compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Additionally, this compound has been shown to inhibit the replication of viruses by interfering with viral entry and replication.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the replication of viruses by interfering with viral entry and replication.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea has several advantages for lab experiments. It is easy to synthesize and has been found to have low toxicity in animal models. This compound has also been shown to have good stability and solubility in water. However, this compound has some limitations for lab experiments. It can be difficult to obtain in large quantities, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea. It could be studied further for its potential therapeutic applications in cancer, inflammation, and viral infections. Additionally, the mechanism of action of this compound could be further elucidated. Future research could also focus on developing more efficient synthesis methods for this compound and improving its pharmacokinetic properties.
Synthesis Methods
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea has been synthesized through various methods, including the reaction of 2-(tetrahydro-2-furanylmethoxy)aniline with cyclohexyl isocyanate in the presence of a base. Other methods include the reaction of 2-(tetrahydro-2-furanylmethoxy)aniline with cyclohexyl isocyanate in the presence of a catalyst or the reaction of 2-(tetrahydro-2-furanylmethoxy)aniline with cyclohexylamine and phosgene.
Scientific Research Applications
N-cyclohexyl-N'-[2-(tetrahydro-2-furanylmethoxy)phenyl]urea has been found to have potential therapeutic applications in various fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been studied for its potential to inhibit the replication of viruses such as HIV and hepatitis C virus.
properties
Molecular Formula |
C18H26N2O3 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
1-cyclohexyl-3-[2-(oxolan-2-ylmethoxy)phenyl]urea |
InChI |
InChI=1S/C18H26N2O3/c21-18(19-14-7-2-1-3-8-14)20-16-10-4-5-11-17(16)23-13-15-9-6-12-22-15/h4-5,10-11,14-15H,1-3,6-9,12-13H2,(H2,19,20,21) |
InChI Key |
XBKATECWVHZMRL-UHFFFAOYSA-N |
SMILES |
C1CCC(CC1)NC(=O)NC2=CC=CC=C2OCC3CCCO3 |
Canonical SMILES |
C1CCC(CC1)NC(=O)NC2=CC=CC=C2OCC3CCCO3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.